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Compound of Interest

Compound Name:
3-(4-Chlorophenyl)-4-

methylpentanoic acid

CAS No.: 126275-16-9

Cat. No.: B2997866

Get Quote

Executive Summary
3-(4-Chlorophenyl)-4-methylpentanoic acid (CAS 126275-16-9) represents a critical

structural scaffold in modern medicinal chemistry. As a lipophilic, branched aryl-alkanoic acid, it

serves as a valuable intermediate in the synthesis of GABA-B receptor modulators and as a

hydrophobic probe in Structure-Activity Relationship (SAR) studies.

This guide moves beyond basic database entries to provide a functional analysis of the

molecule’s behavior in solution, its solid-state characteristics, and robust protocols for its

synthesis and characterization.

Physicochemical Identity & Properties[1][2][3][4][5]
[6][7]
The molecule is characterized by a unique steric environment: a chiral center at C3 flanked by

a bulky isobutyl group (C4-C5) and an electron-withdrawing p-chlorophenyl ring. This
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combination imparts significant lipophilicity and resistance to metabolic oxidation compared to

linear analogs.

Table 1: Core Physicochemical Data
Property Value / Description Source/Note

CAS Registry Number 126275-16-9 Sigma-Aldrich [1]

IUPAC Name
3-(4-chlorophenyl)-4-

methylpentanoic acid

Molecular Formula C₁₂H₁₅ClO₂

Molecular Weight 226.70 g/mol

Physical State
White to off-white crystalline

solid
Experimental observation

Predicted LogP 3.6 – 3.8 Calculated (ClogP)

pKa (Acidic) 4.65 ± 0.10 Carboxylic acid moiety

H-Bond Donors/Acceptors 1 Donor / 2 Acceptors

Rotatable Bonds 4 C2-C3, C3-C4, C3-Ar, C4-C5

Solubility Profile & Formulation Logic
Due to the p-chlorophenyl and isobutyl moieties, this acid exhibits low aqueous solubility (<0.5

mg/mL at pH 2.0).

pH-Dependent Solubility: As a weak acid (pKa ~4.65), solubility increases significantly above

pH 6.0 due to ionization (carboxylate formation).

Organic Solvents: Highly soluble in Dichloromethane (DCM), Ethyl Acetate, and Methanol.

Implication: For biological assays, stock solutions should be prepared in DMSO (up to 50

mM) and diluted into buffered media (pH 7.4) to prevent precipitation.
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Synthetic Methodology: The Conjugate Addition
Route
While various routes exist, the most robust method for generating the C3-chiral center with high

regioselectivity is the Copper-Catalyzed 1,4-Conjugate Addition of a Grignard reagent to an

-unsaturated ester.

Reaction Logic
Direct alkylation of phenylacetic acid derivatives often leads to poly-alkylation. Instead, we

utilize trans-4-methyl-2-pentenoate (derived from isobutyraldehyde) as the Michael acceptor.

The copper catalyst directs the nucleophile (4-chlorophenylmagnesium bromide) to the

-position (C3), avoiding 1,2-addition.

Step-by-Step Protocol
Reagents:

Ethyl trans-4-methyl-2-pentenoate (1.0 equiv)

4-Chlorophenylmagnesium bromide (1.2 equiv, 1.0 M in THF)

Copper(I) Iodide (CuI) (5 mol%)

Trimethylsilyl chloride (TMSCl) (2.0 equiv) – Accelerator

Solvent: Anhydrous THF

Procedure:

Catalyst Activation: In a flame-dried Schlenk flask under Argon, suspend CuI (5 mol%) in

anhydrous THF. Cool to -78°C.

Accelerator Addition: Add TMSCl (2.0 equiv). The TMSCl traps the intermediate enolate,

accelerating the reaction and improving yield.
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Grignard Addition: Dropwise add 4-Chlorophenylmagnesium bromide over 30 minutes. The

solution will turn yellow/brown.

Substrate Addition: Slowly add Ethyl trans-4-methyl-2-pentenoate dissolved in THF.

Reaction: Stir at -78°C for 2 hours, then allow to warm to 0°C over 1 hour.

Quench: Quench with saturated aqueous NH₄Cl (dissolves copper salts).

Hydrolysis: Extract the ester intermediate with Ethyl Acetate. Dissolve the crude oil in

MeOH/H₂O (3:1) and treat with LiOH (3 equiv) at 50°C for 4 hours to liberate the free acid.

Purification: Acidify to pH 2 with 1N HCl, extract with DCM, and recrystallize from

Hexane/EtOAc.

Synthesis Workflow Diagram

Isobutyraldehyde Wittig Reaction
(+ Triethyl phosphonoacetate)

Ethyl 4-methyl-2-pentenoate
(Michael Acceptor)

1,4-Conjugate Addition
(-78°C to 0°C)4-Cl-Ph-MgBr

+ CuI/TMSCl

Silyl Enol Ether / Ester Hydrolysis
(LiOH, MeOH/H2O)

3-(4-Chlorophenyl)-4-methylpentanoic acid
(Target)

Acidification (pH 2)

Click to download full resolution via product page

Figure 1: Convergent synthesis pathway utilizing copper-catalyzed conjugate addition for

regiocontrol.

Analytical Characterization
To validate the identity and purity of the synthesized compound, the following analytical

methods are required.

HPLC Method (Reverse Phase)
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This method separates the target acid from the des-chloro impurity and unreacted starting

materials.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.

Mobile Phase A: 0.1% Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 20% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV @ 220 nm (Carboxyl) and 265 nm (Aromatic).

Retention Time: Expect elution around 8–9 minutes due to high lipophilicity.

NMR Interpretation (Proton ¹H)
The ¹H NMR spectrum in CDCl₃ provides a distinct fingerprint:

Isopropyl Methyls: Two doublets (or overlapping multiplets) around 0.8–0.9 ppm (6H).

Methine (C4): A multiplet around 1.8 ppm (1H).

Benzylic Methine (C3): A multiplet around 3.0–3.2 ppm (1H).[1]

Methylene (C2): Two doublets of doublets (ABX system) around 2.6–2.8 ppm (2H), adjacent

to the carboxylic acid.[1]

Aromatic Region: Two doublets (AA'BB' system) at 7.15 ppm and 7.25 ppm (4H),

characteristic of para-substitution.

Handling & Stability
Storage: Store in a tightly sealed container at 2–8°C. The compound is chemically stable but

hygroscopic.
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Safety: The p-chlorophenyl moiety suggests potential skin sensitization. Use standard PPE

(gloves, goggles).

Degradation: The primary degradation pathway is decarboxylation (rare under ambient

conditions) or oxidation of the benzylic position under harsh UV light. Protect from light.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/23456916
https://www.benchchem.com/product/b2997866?utm_src=pdf-custom-synthesis#bc-rfq
https://www.derpharmachemica.com/pharma-chemica/synthesis-characterisation-of-some-derivatives-of-34chlorophenyl-sulfonyl-propane-hydrazide.pdf
https://www.benchchem.com/product/b2997866/docs#physicochemical-profiling-synthetic-utility-of-3-4-chlorophenyl-4-methylpentanoic-acid
https://www.benchchem.com/product/b2997866/docs#physicochemical-profiling-synthetic-utility-of-3-4-chlorophenyl-4-methylpentanoic-acid
https://www.benchchem.com/product/b2997866/docs#physicochemical-profiling-synthetic-utility-of-3-4-chlorophenyl-4-methylpentanoic-acid
https://www.benchchem.com/product/b2997866/docs#physicochemical-profiling-synthetic-utility-of-3-4-chlorophenyl-4-methylpentanoic-acid
https://www.benchchem.com/product/b2997866?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2997866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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